Cas no 33155-60-1 (Methyl 4-tert-butylphenylacetate)

Methyl 4-tert-butylphenylacetate Properties

Names and Identifiers

• Methyl 4-tert-butylphenylacetate
• Methylbutylphenylacetate
• 4-tert-Butylphenyl acetic acid methyl ester
• METHYL-P-TERT-BUTYL PHENYLACETATE FEMA NO.--------
• 1,1-dimethylethyl 2-(4-methylphenyl)acetate
• 1-Boc-4-methylenepiperidine
• 1-Boc-4-methylene-piperidine
• 1-N-Boc-4-methylenepiperidine
• 1-t-butoxycarbonyl-4-methylidenepiperidine
• 4-methylene-N-Boc-piperidine
• boc-4-methylenepiperidine
• N-Boc-4-methylenepiperidine
• tert-buty
• tert-butyl (4-methylphenyl)acetate
• tert-butyl 4-methylene-1-piperidinecarboxylate
• tert-butyl 4-methylenepiperidine-1-carboxylate
• tert-butyl 4-methylphenylacetate
• tert-Butyl p-tolylacetate
• JNXWYJWBRZOTAF-UHFFFAOYSA-N
• tert-Butyl 4-methylphenyl-acetate
• tert-butyl(4-methylphenyl)acetate
• SCHEMBL7517689
• AKOS013211038
• METHYL 4-TERT-BUTYLPHENYLACETATE, 97
• 33155-60-1
• tert-Butyl 4methylphenyl-acetate
• tert-butyl 2-(4-methylphenyl)acetate
• t-butyl p-tolylacetate
• DTXSID101298182
• +Expand

• InChIKey： HXVTYMWVMVKVTF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2/c1-13(2,3)11-7-5-10(6-8-11)9-12(14)15-4/h5-8H,9H2,1-4H3
• SMILES： C(C1C=CC(CC(OC)=O)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 206.13068
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.13068
• Heavy Atom Count: 15
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.69960
• PSA: 26.30000
• Refractive Index: 1.491
• Boiling Point: 271.6±9.0 ºC (760 Torr),
• Flash Point: 101.0±17.1 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.991±0.06 g/cm3 (20 ºC 760 Torr),